Cas no 1805612-30-9 (3-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetic acid)

• Product Name: 3-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetic acid
• CAS No: 1805612-30-9
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4894381
• Update Time: 2025-11-06

3-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetic acid

• Inchi： 1S/C9H7ClF2INO2/c10-3-5-4(2-7(15)16)1-6(8(11)12)14-9(5)13/h1,8H,2-3H2,(H,15,16)
• InChI Key： JKDNPTIMUBWWHT-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C(=CC(C(F)F)=N1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetic acid

Introduction to 3-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetic acid (CAS No. 1805612-30-9) in Modern Chemical and Pharmaceutical Research

3-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetic acid, identified by the CAS number 1805612-30-9, represents a significant compound in the realm of medicinal chemistry and pharmaceutical innovation. This heterocyclic molecule, featuring a pyridine core with distinct functional groups, has garnered attention due to its versatile structural properties and potential applications in drug discovery. The presence of both chloromethyl and difluoromethyl substituents, coupled with an iodopyridine moiety, endows the compound with unique reactivity that makes it a valuable scaffold for developing novel therapeutic agents.

The structural composition of 3-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetic acid is meticulously designed to facilitate interactions with biological targets. The chloromethyl group serves as a versatile handle for further functionalization, enabling the attachment of various pharmacophores through nucleophilic substitution reactions. This feature is particularly useful in constructing complex molecules that can modulate biological pathways effectively. Concurrently, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design to improve pharmacokinetic profiles.

The iodopyridine component of the molecule introduces additional reactivity and binding potential. Iodine is a well-documented halogen that can participate in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in synthesizing biaryl structures prevalent in many active pharmaceutical ingredients (APIs). Moreover, the iodine atom can serve as a handle for radioiodination, a technique frequently employed in diagnostic imaging and targeted therapy. These attributes make 3-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetic acid a multifaceted building block for medicinal chemists.

In recent years, there has been growing interest in leveraging heterocyclic compounds like pyridines in the development of small-molecule drugs. Pyridines are ubiquitous in nature and have been extensively explored due to their ability to mimic nitrogen-containing biomolecules such as amino acids and nucleobases. The unique electronic properties of pyridines allow them to interact with biological targets through hydrogen bonding, hydrophobic interactions, and π-stacking, making them ideal candidates for drug design. The specific substitution pattern in 3-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetic acid enhances its potential by introducing additional interaction points while maintaining structural rigidity.

One of the most compelling applications of this compound lies in its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted by therapeutic agents due to their involvement in various diseases, including cancer. By incorporating the pyridine scaffold into kinase inhibitors, researchers can fine-tune binding interactions to achieve high selectivity and efficacy. The presence of both electrophilic (chloromethyl) and nucleophilic (iodine) sites allows for diverse synthetic strategies, enabling the construction of potent kinase inhibitors with tailored properties.

Recent advancements in computational chemistry have further highlighted the significance of 3-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetic acid as a key intermediate. Molecular modeling studies have demonstrated that modifications at the chloromethyl and difluoromethyl positions can significantly influence binding affinity to target proteins. These insights have guided the development of novel drug candidates with improved pharmacological profiles. Additionally, virtual screening techniques have been employed to identify potential derivatives of this compound that exhibit enhanced activity against specific disease-related targets.

The versatility of this compound is also evident in its utility as a precursor for bioconjugation strategies. By leveraging the reactive sites on its structure, researchers can attach biomolecules such as antibodies or peptides, creating conjugates with therapeutic or diagnostic applications. Such bioconjugates are particularly valuable in targeted therapy, where precise delivery of therapeutic agents to diseased cells is essential for maximizing efficacy while minimizing side effects. The structural features of 3-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetic acid make it an ideal candidate for these applications due to its ability to undergo diverse chemical transformations.

In conclusion, 3-(Chloromethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetic acid (CAS No. 1805612-30-9) stands out as a pivotal compound in modern chemical and pharmaceutical research. Its unique structural features and reactivity make it a valuable scaffold for developing novel therapeutic agents across various disease areas. The ongoing exploration of its synthetic possibilities and biological applications underscores its importance in advancing drug discovery efforts worldwide.